Cas no 2411289-20-6 (N-(2-methoxyethyl)-N-(1-methylpiperidin-4-yl)methylprop-2-enamide)

• Product Name: N-(2-methoxyethyl)-N-(1-methylpiperidin-4-yl)methylprop-2-enamide
• CAS No: 2411289-20-6
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5414773
• PubChem ID: 146106055
• Update Time: 2025-10-30

N-(2-methoxyethyl)-N-(1-methylpiperidin-4-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxyethyl)-N-[(1-methylpiperidin-4-yl)methyl]prop-2-enamide
• EN300-26573861
• 2411289-20-6
• Z3024766689
• N-(2-Methoxyethyl)-N-[(1-methyl-4-piperidinyl)methyl]-2-propenamide
• N-(2-methoxyethyl)-N-(1-methylpiperidin-4-yl)methylprop-2-enamide

• Inchi： 1S/C13H24N2O2/c1-4-13(16)15(9-10-17-3)11-12-5-7-14(2)8-6-12/h4,12H,1,5-11H2,2-3H3
• InChI Key： YOQWNXXPADISLX-UHFFFAOYSA-N
• SMILES： C(N(CCOC)CC1CCN(C)CC1)(=O)C=C

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 0.987±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 369.6±17.0 °C(Predicted)
• pka: 9.17±0.10(Predicted)

Additional information on N-(2-methoxyethyl)-N-(1-methylpiperidin-4-yl)methylprop-2-enamide

Recent Advances in the Study of N-(2-methoxyethyl)-N-(1-methylpiperidin-4-yl)methylprop-2-enamide (CAS: 2411289-20-6)

The compound N-(2-methoxyethyl)-N-(1-methylpiperidin-4-yl)methylprop-2-enamide (CAS: 2411289-20-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and inflammatory pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of interest for further development.

One of the key areas of research has been the compound's interaction with specific neurotransmitter receptors. Preliminary findings suggest that N-(2-methoxyethyl)-N-(1-methylpiperidin-4-yl)methylprop-2-enamide exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. In vitro studies have demonstrated its ability to modulate receptor activity, leading to potential therapeutic effects. These findings are supported by molecular docking simulations, which highlight the compound's optimal binding conformation within the receptor's active site.

Another significant aspect of recent research has been the investigation of the compound's pharmacokinetic profile. Studies have shown that N-(2-methoxyethyl)-N-(1-methylpiperidin-4-yl)methylprop-2-enamide possesses favorable absorption and distribution properties, with good bioavailability in preclinical models. Its metabolic stability has also been assessed, revealing a relatively long half-life and minimal interference with cytochrome P450 enzymes, which is advantageous for drug development. These properties suggest that the compound could be a viable candidate for further clinical evaluation.

In addition to its neurological applications, recent studies have explored the anti-inflammatory potential of N-(2-methoxyethyl)-N-(1-methylpiperidin-4-yl)methylprop-2-enamide. Experimental models of inflammation have demonstrated its ability to suppress pro-inflammatory cytokines and reduce oxidative stress, indicating a potential role in the treatment of chronic inflammatory conditions. These effects are thought to be mediated through the inhibition of key signaling pathways, such as NF-κB and MAPK, which are central to the inflammatory response.

Despite these promising findings, challenges remain in the development of N-(2-methoxyethyl)-N-(1-methylpiperidin-4-yl)methylprop-2-enamide as a therapeutic agent. Issues such as dose optimization, potential side effects, and long-term safety profiles need to be addressed in future studies. However, the current body of research provides a strong foundation for further exploration, and the compound's multifaceted pharmacological actions make it a compelling subject for ongoing investigation.

In conclusion, N-(2-methoxyethyl)-N-(1-methylpiperidin-4-yl)methylprop-2-enamide (CAS: 2411289-20-6) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural and pharmacological properties offer potential therapeutic benefits for a range of conditions, particularly in neurology and inflammation. Continued research efforts will be essential to fully realize its clinical potential and address the remaining challenges in its development.